Cas no 1546027-25-1 (5-benzylthiophene-3-carboxylic acid)

• Product Name: 5-benzylthiophene-3-carboxylic acid
• CAS No: 1546027-25-1
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD03419858
• CID: 5151533
• PubChem ID: 21162539
• Update Time: 2025-05-23

5-benzylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-benzylthiophene-3-carboxylic acid

• MDL： MFCD03419858
• Inchi： 1S/C12H10O2S/c13-12(14)10-7-11(15-8-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14)
• InChI Key： AKYDAHAQVOBLED-UHFFFAOYSA-N
• SMILES： C1SC(CC2=CC=CC=C2)=CC=1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-benzylthiophene-3-carboxylic acid

5-Benzylthiophene-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-benzylthiophene-3-carboxylic acid, identified by the CAS number 1546027-25-1, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have garnered substantial attention due to their unique electronic properties and versatile applications. The molecule's structure consists of a thiophene ring substituted with a benzyl group at the 5-position and a carboxylic acid group at the 3-position, making it a valuable building block for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-benzylthiophene-3-carboxylic acid. Researchers have employed various strategies, including catalytic cross-coupling reactions and directed metallation techniques, to construct this compound with high purity and yield. These methods not only highlight the molecule's synthetic accessibility but also underscore its importance in modern organic synthesis. The integration of thiophene moieties into larger molecular frameworks has been shown to enhance electronic communication, making this compound a promising candidate for applications in optoelectronics and sensors.

In terms of physical properties, 5-benzylthiophene-3-carboxylic acid exhibits notable thermal stability and solubility in polar solvents, attributes that are advantageous for its use in solution-based processes. The presence of the carboxylic acid group imparts additional functionality, allowing for easy conjugation with other molecules or surfaces. This feature has been exploited in the development of hybrid materials, where the compound serves as a linker or an active component in self-assembled monolayers.

Recent studies have focused on the electrochemical properties of 5-benzylthiophene-3-carboxylic acid, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. The thiophene ring's conjugated system facilitates efficient charge transfer, while the benzyl substituent enhances stability under cyclic operation. These findings suggest that the compound could play a pivotal role in advancing next-generation energy storage technologies.

Beyond its electrochemical applications, 5-benzylthiophene-3-carboxylic acid has also been investigated for its role in bio-related fields. The molecule's ability to form stable complexes with metal ions has led to its exploration as a ligand in metalloorganic frameworks (MOFs) and coordination polymers. These materials hold promise for gas storage, catalysis, and drug delivery systems, further expanding the compound's utility across diverse scientific domains.

In conclusion, 5-benzylthiophene-3-carboxylic acid stands out as a multifaceted compound with immense potential in both fundamental research and industrial applications. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in the development of advanced materials and technologies. As research continues to uncover new facets of this compound's properties and applications, its significance within the scientific community is expected to grow significantly.